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Compound of Interest

Compound Name:
Methyl 4-(dimethylamino)-2-

hydroxybenzoate

CAS No.: 27559-59-7

Cat. No.: B1321184

Get Quote

Executive Summary
Methyl 4-(dimethylamino)-2-hydroxybenzoate (CAS: 1779-81-3, also known as Methyl 4-

dimethylaminosalicylate) is a bifunctional pharmacophore and fluorophore precursor.[1] Unlike

simple salicylates, the inclusion of the para-dimethylamino group introduces strong electron-

donating character, creating a "push-pull" electronic system when coupled with electron-

withdrawing heterocycles.[1] This application note details the synthetic logic and protocols for

converting this ester into two high-value heterocyclic classes: 7-(Dimethylamino)chromones

(via Baker-Venkataraman rearrangement) and 1,3,4-Oxadiazoles (via hydrazinolysis).[1] These

pathways are critical for developing solvatochromic fluorescent probes and bioactive small

molecules.[1]

Chemical Profile & Reactivity
The molecule features three distinct reactive sites:

Methyl Ester (C1): Susceptible to nucleophilic acyl substitution (hydrazinolysis) and Claisen-

type condensations.[1]
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Phenolic Hydroxyl (C2): Acts as a nucleophile for acylation/alkylation or as a hydrogen bond

donor for ESIPT (Excited-State Intramolecular Proton Transfer) mechanisms.[1]

Dimethylamino Group (C4): A strong auxochrome that red-shifts absorption/emission and

enhances nucleophilicity at the C3/C5 positions.[1]

Property Value Relevance

Molecular Formula C₁₀H₁₃NO₃ Core scaffold

MW 209.22 g/mol Fragment-based drug design

Fluorescence Solvatochromic
Blue/Green emission

depending on solvent polarity

Reactivity Nucleophilic Aromatic
Activated towards electrophilic

substitution

Synthetic Pathways & Protocols
Pathway A: Synthesis of 7-(Dimethylamino)chromones
Mechanism: Baker-Venkataraman Rearrangement Application: Synthesis of flavone-based

fluorescent probes and kinase inhibitors.[1]

This protocol leverages the ester group for an intramolecular Claisen condensation.[1] Unlike

the Pechmann condensation (which requires the free phenol), this route builds the pyrone ring

directly from the salicylate ester.[1]

Step 1: O-Acylation
Objective: Convert the phenol to an acetoxy ester.[1]

Reagents: Acetyl chloride (1.2 eq), Pyridine (solvent/base).

Conditions: 0°C to RT, 2 hours.

Product: Methyl 2-acetoxy-4-(dimethylamino)benzoate.[1]

Step 2: Baker-Venkataraman Rearrangement
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Objective: Intramolecular rearrangement to the 1,3-diketone.[1]

Reagents: Potassium tert-butoxide (tBuOK, 2.0 eq) or NaH, dry THF.

Conditions: Reflux, 4–6 hours.

Mechanism: The base generates the enolate of the acetyl group, which attacks the methyl

ester (intramolecular Claisen), forming the

-diketone intermediate.

Intermediate: 1-(4-(dimethylamino)-2-hydroxyphenyl)butane-1,3-dione.[1]

Step 3: Cyclodehydration
Objective: Ring closure to the chromone.[1]

Reagents: Glacial acetic acid / conc. H₂SO₄ (cat.) or TFA.[1]

Conditions: 90°C, 1 hour.

Final Product:7-(Dimethylamino)-2-methyl-4H-chromen-4-one.

Expert Insight: The electron-rich nature of the dimethylamino ring stabilizes the intermediate

enolate but also makes the ring susceptible to oxidation.[1] Perform Step 2 under an inert

atmosphere (Nitrogen/Argon).[1]

Pathway B: Synthesis of Fluorescent 1,3,4-Oxadiazoles
Mechanism: Hydrazinolysis followed by Cyclization Application: Creation of "Turn-On"

fluorescent sensors and electron-transport materials (OLEDs).[1]

Step 1: Hydrazide Formation
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Objective: Convert the ester to a reactive hydrazide.[1]

Reagents: Hydrazine hydrate (80%, 5.0 eq), Ethanol (abs).

Protocol:

Dissolve Methyl 4-(dimethylamino)-2-hydroxybenzoate (10 mmol) in Ethanol (20 mL).

Add Hydrazine hydrate dropwise.[1]

Reflux for 4–6 hours (Monitor by TLC; disappearance of ester spot).

Cool to RT. The product, 4-(Dimethylamino)-2-hydroxybenzohydrazide, often precipitates

as varying shades of crystalline solid.[1]

Filter and wash with cold ethanol.[1]

Step 2: Cyclization to 1,3,4-Oxadiazole-2-thiol
Objective: Formation of the heterocyclic core.[1]

Reagents: Carbon disulfide (CS₂), Potassium Hydroxide (KOH), Ethanol.

Protocol:

Dissolve the hydrazide (5 mmol) in Ethanol containing KOH (5.5 mmol).

Add CS₂ (10 mmol) slowly (Exothermic).

Reflux for 8–12 hours until H₂S evolution ceases.[1]

Acidify with dilute HCl to pH 2–3.

Collect the precipitate: 5-(4-(dimethylamino)-2-hydroxyphenyl)-1,3,4-oxadiazole-2-thiol.

Reaction Landscape Visualization
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Figure 1: Divergent synthesis of Chromones and Oxadiazoles from the Salicylate Scaffold.
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Figure 1: Strategic divergence allows access to both chromone (green) and oxadiazole (red)

classes from a single precursor.[2][3][4][5][6]
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Issue Probable Cause Corrective Action

Low Yield (Step 2, Pathway A)
Incomplete rearrangement due

to moisture.[1]

Ensure THF is distilled over

Na/Benzophenone.[1] Use

fresh tBuOK.

Darkening of Reaction

(Pathway A)

Oxidation of the electron-rich

phenol/amine.[1]

Degas solvents with Argon.[1]

Add antioxidants (e.g., BHT) if

necessary.[1]

Sticky Precipitate (Pathway B) Polymerization or impurities.[1]

Recrystallize the hydrazide

from Ethanol/Water (9:1)

before the cyclization step.[1]

Weak Fluorescence Quenching by solvent or pH.[1]

These dyes are

solvatochromic.[1] Test

emission in non-polar aprotic

solvents (DCM, Toluene) vs.

polar protic (MeOH).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alfa-chemistry.com [alfa-chemistry.com]

2. Baker–Venkataraman rearrangement - Wikipedia [en.wikipedia.org]

3. biorxiv.org [biorxiv.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. mdpi.com [mdpi.com]

7. Baker-Venkatraman Rearrangement (Chapter 3) - Name Reactions in Organic Synthesis
[cambridge.org]

To cite this document: BenchChem. [Application Note: Methyl 4-(dimethylamino)-2-
hydroxybenzoate in Heterocyclic Synthesis[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1321184/docs#application-note-methyl-4-
dimethylamino-2-hydroxybenzoate-in-heterocyclic-synthesis-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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